Reactions of dicyanodi-[1,2-bis(diphenylphosphino)ethane]cobalt(II) with oxygen and alkyl halides

Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C2970000598A

Abstract

The reactions of [Co(CN)2(Ph2P·CH2·CH2·PPh2)2] with EtX and XCH2·CH2X (X = Cl, Br, I) are reported and compared with those given by the pentacyanocobaltate(II) ion: the reaction with ClCH2·CH2Cl in the presence of oxygen leads to carbon dioxide.

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